![molecular formula C12H14N4O2S B1682506 Sulfamethazine CAS No. 57-68-1](/img/structure/B1682506.png)
Sulfamethazine
Overview
Description
Sulfamethazine is an antimicrobial sulfur drug that blocks the synthesis of dihydrofolic acid by inhibiting the enzyme dihydropteroate synthase . It is a competitive inhibitor of bacterial para-aminobenzoic acid (PABA), which is required for bacterial synthesis of folic acid .
Synthesis Analysis
Sulfamethazine suppresses epigenetic silencing in Arabidopsis by impairing folate synthesis . It is a structural analog and competitive antagonist to p-aminobenzoic acid (PABA), which is a precursor of folates .Molecular Structure Analysis
Sulfamethazine has a molecular formula of C12H14N4O2S and a molecular weight of 278.33 . Its structure includes a sulfanilamide group and a distinct 6-membered heterocyclic ring .Chemical Reactions Analysis
The degradation of Sulfamethazine occurs by a combination of biodegradation and photolysis . Transformation reactions include ring cleavage, hydroxylation, methylation, and oxidation .Physical And Chemical Properties Analysis
Sulfamethazine has a molecular weight of 278.33 . It is not readily biodegradable and has potential to cause various unfavorable side effects .Scientific Research Applications
Antibacterial Property
Sulfamethazine is a sulfonamide drug that inhibits bacterial synthesis of dihydrofolic acid by competing with para-aminobenzoic acid (PABA) for binding to dihydropteroate synthetase (dihydrofolate synthetase). This action inhibits the formation of dihydrofolate, tetrahydrofolate and subsequently inhibits bacterial DNA growth and cell division or replication . This makes Sulfamethazine bacteriostatic in nature .
Environmental Remediation
Sulfamethazine can be efficiently removed from the environment using a magnetic recoverable CeO2/Fe3O4/natural zeolite catalyst in a catalytic ozonation process . This process is particularly useful in dealing with the persistence and drug resistance of antibiotics in the environment .
Water Purification
The interaction of Sulfamethazine with carbon nanotubes has been investigated to improve the adsorption capacity of adsorptive materials . Single-walled carbon nanotubes have a higher removal efficiency of Sulfamethazine than pristine or functionalized multi-walled carbon nanotubes .
Drug Delivery Systems
Sulfamethazine-based pH-sensitive hydrogels have potential applications in drug delivery systems . These hydrogels can be used to deliver drugs in a controlled manner, improving the efficacy and reducing the side effects of the drugs .
Mechanism of Action
Target of Action
Sulfamethazine is a sulfonamide drug that primarily targets the bacterial enzyme dihydropteroate synthetase (DHPS) . This enzyme plays a crucial role in the synthesis of folic acid in bacteria .
Mode of Action
Sulfamethazine inhibits bacterial synthesis of dihydrofolic acid by competing with para-aminobenzoic acid (PABA) for binding to dihydropteroate synthetase . By doing so, it disrupts the growth and reproduction of bacteria, ultimately leading to their elimination . It’s important to note that Sulfamethazine is bacteriostatic in nature .
Biochemical Pathways
The primary biochemical pathway affected by Sulfamethazine is the synthesis of folic acid in bacteria . By inhibiting the enzyme dihydropteroate synthetase, Sulfamethazine prevents the formation of dihydrofolic acid, a precursor to folic acid . This disruption in the folic acid pathway hampers the production of bacterial nucleotides and DNA .
Result of Action
The primary result of Sulfamethazine’s action is the inhibition of bacterial growth and reproduction . By disrupting folic acid synthesis, Sulfamethazine hampers the production of bacterial nucleotides and DNA, which are essential for bacterial growth and replication .
Action Environment
This means that it can persist in various environmental compartments for extended periods. The degradation of Sulfamethazine in the environment occurs through a combination of biodegradation and photolysis . Environmental factors such as light intensity and the presence of certain microorganisms can influence the rate of degradation and, consequently, the environmental persistence of Sulfamethazine .
Safety and Hazards
Future Directions
Sulfamethazine is a commonly used sulphonamide drug in veterinary medicine that acts as an antibacterial compound to treat livestock diseases such as gastrointestinal and respiratory tract infections . The efficiency of heterogeneous electro-Fenton technology on the degradation of recalcitrant organic pollutants in wastewater is glaringly obvious . This green technology can be effectively harnessed for addressing ever-increasing water-related challenges .
properties
IUPAC Name |
4-amino-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2S/c1-8-7-9(2)15-12(14-8)16-19(17,18)11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3,(H,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASWVTGNCAZCNNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2S | |
Record name | SULFAMETHAZINE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID6021290 | |
Record name | Sulfamethazine | |
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Molecular Weight |
278.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Sulfamethazine appears as odorless sticky, white or creamy-white crystalline powder. Slightly bitter taste. An antibacterial., Solid | |
Record name | SULFAMETHAZINE | |
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Record name | Sulfamethazine | |
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Solubility |
less than 1 mg/mL at 68.9 °F (NTP, 1992), In water, 1.50X10+3 mg/L at 29 °C and 1.92X10+3 mg/L at 37 °C; solubility increases with increasing pH, Soluble in acetone; slightly soluble in alcohol; very slightly soluble in ether, Soluble in acid, alkali; slightly soluble in dimethylsulfoxide, Soluble in acetone, ether; slightly soluble in alcohol, 2.30e-01 g/L | |
Record name | SULFAMETHAZINE | |
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Record name | Sulfamethazine | |
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Record name | Sulfamethazine | |
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Density |
1.4655 g/cu cm | |
Record name | SULFAMETHAZINE | |
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Mechanism of Action |
Sulfonamides inhibit the enzymatic conversion of pteridine and p-aminobenzoic acid (PABA) to dihydropteroic acid by competing with PABA for binding to dihydrofolate synthetase, an intermediate of tetrahydrofolic acid (THF) synthesis. THF is required for the synthesis of purines and dTMP and inhibition of its synthesis inhibits bacterial growth. Pyrimethamine and trimethoprim inhibit dihydrofolate reductase, another step in THF synthesis, and therefore act synergistically with the sulfonamides. | |
Record name | Sulfamethazine | |
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Product Name |
Sulfamethazine | |
Color/Form |
Crystals from dioxane-water, Creamy-white powder or crystals from dioxan, White or yellowish-white powder | |
CAS RN |
57-68-1 | |
Record name | SULFAMETHAZINE | |
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Melting Point |
387 to 392 °F (NTP, 1992), 176 °C (also reported as mp 178-179 °C; mp 198-199 °C; mp 205-207 °C), 198.5 °C | |
Record name | SULFAMETHAZINE | |
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Synthesis routes and methods
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Retrosynthesis Analysis
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